Cas no 1235441-58-3 (2-(Benzyloxy)benzimidamide hydrochloride)

• Product Name: 2-(Benzyloxy)benzimidamide hydrochloride
• CAS No: 1235441-58-3
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 4579604
• Update Time: 2025-07-22

2-(Benzyloxy)benzimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)benzene-1-carboximidamide hydrochloride
• Benzenecarboximidamide, 2-(phenylmethoxy)-, hydrochloride (1:1)
• 2-(Benzyloxy)benzimidamide hydrochloride
• 2-(phenylmethoxy)-Benzenecarboximidamide,hydrochloride (1:1)

• Inchi： 1S/C14H14N2O.ClH/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11;/h1-9H,10H2,(H3,15,16);1H
• InChI Key： YAGAHDBOSLNCCA-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=CC=C1OCC1=CC=CC=C1.[H]Cl

Additional information on 2-(Benzyloxy)benzimidamide hydrochloride

Introduction to 2-(Benzyloxy)benzimidamide hydrochloride (CAS No: 1235441-58-3)

2-(Benzyloxy)benzimidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1235441-58-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidamide class, a structural motif known for its broad spectrum of biological activities. The benzyl ether side chain and the hydrochloride salt form contribute to its unique physicochemical properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(Benzyloxy)benzimidamide hydrochloride consists of a benzimidazole core linked to a benzyloxy group, with the addition of a hydrochloride salt to enhance solubility and stability. This configuration imparts distinct pharmacological characteristics that make it particularly interesting for exploring novel therapeutic interventions. The benzimidazole ring is a well-documented pharmacophore, frequently encountered in drugs targeting various diseases, including infectious disorders, cancer, and neurological conditions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate biological pathways associated with disease progression. 2-(Benzyloxy)benzimidamide hydrochloride has emerged as a compound of interest due to its potential to interact with key enzymes and receptors involved in these pathways. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are pivotal in regulating cellular processes such as proliferation, differentiation, and apoptosis.

One of the most compelling aspects of 2-(Benzyloxy)benzimidamide hydrochloride is its versatility in chemical modification. The presence of the benzyloxy group provides a handle for further derivatization, allowing researchers to fine-tune its biological activity. This flexibility has enabled the synthesis of numerous analogs, each designed to optimize potency, selectivity, and pharmacokinetic profiles. Such structural diversification is crucial in drug development, as it helps overcome challenges related to bioavailability and target specificity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-(Benzyloxy)benzimidamide hydrochloride. Molecular docking studies have revealed potential binding interactions with proteins implicated in cancer metabolism and immune response modulation. These findings align with the growing interest in targeting metabolic reprogramming as a therapeutic strategy for oncological disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in both in vitro and in vivo experimental settings. This property is particularly advantageous for pharmacokinetic studies and formulation development. Additionally, the stability imparted by the salt form ensures consistent performance throughout experimental procedures, reducing variability and improving reproducibility.

Current research endeavors are exploring the potential applications of 2-(Benzyloxy)benzimidamide hydrochloride in addressing neurological disorders. The benzimidazole scaffold is known to interact with receptors and ion channels involved in neurotransmission. Studies indicate that derivatives of this class may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. This opens up avenues for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, 2-(Benzyloxy)benzimidamide hydrochloride (CAS No: 1235441-58-3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications span across multiple therapeutic domains, including oncology, immunology, and neurology. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in shaping future treatment strategies.